Cas no 53761-60-7 (4,8-dimethylquinoline-2-thiol)

• Product Name: 4,8-dimethylquinoline-2-thiol
• CAS No: 53761-60-7
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• MDL: MFCD06336109
• CID: 379300
• PubChem ID: 2118128
• Update Time: 2025-04-19

4,8-dimethylquinoline-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinethione,4,8-dimethyl-
• 4,8-dimethyl-1H-quinoline-2-thione
• 4,8-DIMETHYLQUINOLINE-2-THIOL
• 2-quinolinethiol, 4,8-dimethyl-
• 4,8-Dimethylquinoline-2(1H)-thione
• HMS2188A20
• MFCD08758441
• AKOS002683020
• AB00456621-09
• 4,8-dimethyl-1,2-dihydroquinoline-2-thione
• AKOS002363623
• DTXSID60366614
• SCHEMBL3053313
• NCGC00332309-01
• 53761-60-7
• MLS000565980
• Z55993043
• 4,8-dimethyl-quinoline-2-thiol
• EN300-09161
• CS-0355989
• CHEMBL1445565
• SMR000153102
• 4,8-dimethylquinoline-2-thiol

• MDL： MFCD06336109
• Inchi： 1S/C11H11NS/c1-7-4-3-5-9-8(2)6-10(13)12-11(7)9/h3-6H,1-2H3,(H,12,13)
• InChI Key： IDKGGDCCFSDICC-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)C2C=CC=C(C)C=2N1

Computed Properties

• Exact Mass: 189.06133
• Monoisotopic Mass: 189.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines